Cas no 94801-00-0 (5-Azido-5-deoxy-3,4-di-O-acetyl-1,2-O-isopropylidene-β-D-fructose)

• Product Name: 5-Azido-5-deoxy-3,4-di-O-acetyl-1,2-O-isopropylidene-β-D-fructose
• CAS No: 94801-00-0
• MF: C₁₃H₁₉N₃O₇
• MW: 329.305863618851
• CID: 798803
• PubChem ID: 46783523
• Update Time: 2025-04-19

5-Azido-5-deoxy-3,4-di-O-acetyl-1,2-O-isopropylidene-β-D-fructose Chemical and Physical Properties

Names and Identifiers

• b-D-Fructopyranose,5-azido-5-deoxy-1,2-O-(1-methylethylidene)-, 3,4-diacetate
• 5-Azido-5-deoxy-3,4-di-O-acetyl-1,2-O-isopropylidene-β-D-fructose
• 5-AZIDO-5-DEOXY-3,4-DI-O-ACETYL-1,2-O-ISOPROPYLIDENE-B-D-FRUCTOSE
• 5-AZIDO-5-DEOXY-3,4-DI-O-ACETYL-1,2-O-ISOPROPYLIDENE-BETA-D-FRUCTOSE
• 3,4-Di-O-acetyl-5-azido-5-deoxy-1,2-O-isopropylidene-b-D-fructose
• AKOS030255191
• 94801-00-0
• [(5S,6R,7R,8R)-6-acetyloxy-8-azido-2,2-dimethyl-1,3,10-trioxaspiro[4.5]decan-7-yl] acetate

• Inchi： 1S/C13H19N3O7/c1-7(17)21-10-9(15-16-14)5-19-13(11(10)22-8(2)18)6-20-12(3,4)23-13/h9-11H,5-6H2,1-4H3/t9-,10-,11-,13+/m1/s1
• InChI Key： YWEMWEKIXSKBDT-UZWSLXQKSA-N
• SMILES： O1C(C)(C)OC[C@]21[C@@H]([C@@H]([C@@H](CO2)N=[N+]=[N-])OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 329.12200
• Monoisotopic Mass: 329.12229995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.6Ų

Experimental Properties

• Melting Point: No data available
• Solubility: No data available
• PSA: 130.04000
• LogP: 0.49086